4-(3,4-Dimethylbenzoyl)piperazin-2-one

• IUPAC Name: 4-(3,4-dimethylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C13H16N2O2/c1-9-3-4-11(7-10(9)2)13(17)15-6-5-14-12(16)8-15/h3-4,7H,5-6,8H2,1-2H3,(H,14,16)
• InChI Key: GKYFQYSQDSTMCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCNC(=O)C2)C
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

4-(3,4-Dimethylbenzoyl)piperazin-2-one is a heterocyclic compound featuring a piperazin-2-one core substituted at the 4-position with a 3,4-dimethylbenzoyl group. This structure combines the rigidity of the piperazinone ring with the lipophilic aromatic moiety, which may influence its physicochemical properties (e.g., solubility, logP) and biological interactions.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent on the piperazin-2-one core critically determines molecular behavior. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name (Source)	Substituent	Molecular Weight (g/mol)	Key Features
4-(3,4-Dimethylbenzoyl)piperazin-2-one (Target)	3,4-Dimethylbenzoyl	~260.3 (calculated)	High lipophilicity due to methyl groups; potential for π-π interactions
4-(2-(3,4-Difluorophenyl)-imidazopyridin-4-yl)piperazin-2-one ()	3,4-Difluorophenyl-imidazopyridine	330.1	Electronegative fluorine atoms enhance metabolic stability; LC/MS: m/z 330.1
4-(2-(3,5-Dimethylpyrazol-1-yl)acetyl)piperazin-2-one ()	3,5-Dimethylpyrazole-acetyl	236.27	Polar acetyl group may improve solubility; pyrazole enables H-bonding
7-{[4-(3,4-Dimethylbenzoyl)piperazin-1-yl]sulfonyl}-tricyclic derivative ()	Sulfonyl-linked tricyclic system	Not provided	Sulfonyl group increases electron-withdrawing character; complex topology

Key Observations :

• Electronic Effects : Fluorine substituents () introduce electronegativity, which may improve metabolic stability but reduce solubility relative to methyl groups.
• Biological Implications: The imidazopyridine analog () demonstrates antimalarial activity via hemozoin inhibition, suggesting that piperazinone derivatives with aromatic substituents may target heme-related pathways .

Spectroscopic and Analytical Data

Table 2: Spectroscopic Comparison

Compound (Source)	1H NMR Highlights	LC/MS Data (m/z)
Compound 3 ()	δ13.26 (s, 1H, imidazole NH), 8.14 (ddd, J=11.8 Hz, aromatic H), 4.59 (s, 2H, CH2)	330.1 [M+H]+ (calc. 330.1)
Target Compound	Not provided	Not available
HR291454 ()	Not provided	Not available

Analysis :
The absence of NMR data for the target compound limits direct spectroscopic comparison. However, the imidazopyridine analog () shows distinct downfield shifts for aromatic and NH protons, characteristic of electron-deficient systems. Such data could guide structural elucidation of the target compound .

Pharmacological and Functional Insights

• Antimalarial Activity: The imidazopyridine-piperazinone hybrid () inhibits hemozoin formation, a mechanism critical for antimalarial activity. Structural similarities suggest the target compound may share this target, though substituent differences (methyl vs. fluorine) could alter potency .
• Synthetic Impurities: Piperazinone-derived impurities () with phenyl or chlorophenyl groups highlight the importance of substituent choice in synthetic routes and stability. For example, chlorophenyl groups may introduce reactivity hotspots absent in the dimethylbenzoyl analog .